Cas no 1216704-11-8 (rac-Naproxen-13C,d3)

• Product Name: rac-Naproxen-13C,d3
• CAS No: 1216704-11-8
• MF: C₁₄H₁₄O₃
• MW: 234.270304203033
• CID: 1063624
• PubChem ID: 46782447
• Update Time: 2025-04-20

rac-Naproxen-13C,d3 Chemical and Physical Properties

Names and Identifiers

• rac-Naproxen-13C,d3
• 3,3,3-trideuterio-2-(6-methoxynaphthalen-2-yl)propanoic acid
• 1216704-11-8
• 3,3,3-Trideuterio-2-(6-methoxynaphthalen-2-yl)(313C)propanoic acid
• DTXSID50676057
• 2-(6-Methoxynaphthalen-2-yl)(3-13C,3,3,3-d3)propanoic acid
• rac-Naproxen (C-methyl-13C-D3); (RS)-6-Methoxy-a-(methyl-13C-d3)-2-naphthaleneacetic acid; [3-13C,D3]-2-(6-Methoxynaphthalen-2-yl)propanoic acid
• rac Naproxen-13C,d3

• Inchi： 1S/C14H14O3/c1-9(14(15)16)10-3-4-12-8-13(17-2)6-5-11(12)7-10/h3-9H,1-2H3,(H,15,16)/i1+1D3
• InChI Key： CMWTZPSULFXXJA-KQORAOOSSA-N
• SMILES： O(C)C1C=CC2C=C(C=CC=2C=1)C(C(=O)O)[13C]([2H])([2H])[2H]

Computed Properties

• Exact Mass: 234.11600
• Monoisotopic Mass: 234.11647938g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 3.03650